3-Amino-2-methylpropanoic acid

• CAS No.: 10569-72-9
• Product Name: 3-Amino-2-methylpropanoic acid
• Molecular Formula: C4H9NO2
• Molecular Weight: 103.12 g/mol
• IUPAC Name: 3-azaniumyl-2-methylpropanoate
• Standard InChI: InChI=1S/C4H9NO2/c1-3(2-5)4(6)7/h3H,2,5H2,1H3,(H,6,7)
• Standard InChIKey: QCHPKSFMDHPSNR-UHFFFAOYSA-N
• SMILES: CC(C[NH3+])C(=O)[O-]
• Canonical SMILES: CC(C[NH3+])C(=O)[O-]
• Physical Description: Solid
• Description: 3-Amino-isobutanoic acid, also known as 3-aminoisobutanoate or beta-aminoisobutyric acid, belongs to the class of organic compounds known as beta amino acids and derivatives. These are amino acids having a (-NH2) group attached to the beta carbon atom. 3-Amino-isobutanoic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 3-Amino-isobutanoic acid has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 3-amino-isobutanoic acid is primarily located in the cytoplasm. 3-Amino-isobutanoic acid exists in all eukaryotes, ranging from yeast to humans. In humans, 3-amino-isobutanoic acid is involved in the pyrimidine metabolism pathway. 3-Amino-isobutanoic acid is also involved in several metabolic disorders, some of which include Beta ureidopropionase deficiency, UMP synthase deficiency (orotic aciduria), the mngie (mitochondrial neurogastrointestinal encephalopathy) pathway, and dihydropyrimidinase deficiency.; 3-aminoisobutyric acid is a beta-amino-acid that is isobutyric acid in which one of the methyl hydrogens is substituted by an amino group. It has a role as a metabolite. It derives from an isobutyric acid. It is a conjugate acid of a 3-aminoisobutyrate. It is a tautomer of a 3-aminoisobutanoic acid zwitterion.
• Synonyms: 3-aminoisobutyric acid; 3-aminoisobutyric acid, (+-)-isomer; 3-aminoisobutyric acid, (R)-isomer; 3-aminoisobutyric acid, (S)-isomer; 3-aminoisobutyric acid, tritium-labeled; beta-aminoisobutyric acid; DL-3-aminoisobutyric acid monohydrate
• PubChem Compound: 25201103
• Last Modified: Nov 11 2021